Cas no 861589-49-3 (1-methyl-1,4,5,6-tetrahydropyridine-2-carboxylic acid)

• Product Name: 1-methyl-1,4,5,6-tetrahydropyridine-2-carboxylic acid
• CAS No: 861589-49-3
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5289598
• PubChem ID: 54227061
• Update Time: 2026-03-09

1-methyl-1,4,5,6-tetrahydropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1,4,5,6-tetrahydro-pyridine-2-carboxylic acid
• 1-methyl-1,4,5,6-tetrahydropyridine-2-carboxylic acid

• Inchi： 1S/C7H11NO2/c1-8-5-3-2-4-6(8)7(9)10/h4H,2-3,5H2,1H3,(H,9,10)
• InChI Key： QGOWUMSQTRQQIZ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)N(C)CCCC=1

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-methyl-1,4,5,6-tetrahydropyridine-2-carboxylic acid

Professional Introduction to 1-methyl-1,4,5,6-tetrahydropyridine-2-carboxylic acid (CAS No. 861589-49-3)

1-methyl-1,4,5,6-tetrahydropyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 861589-49-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, belonging to the tetrahydropyridine class, has garnered attention due to its structural versatility and potential applications in drug discovery and development. The unique arrangement of its carbon and nitrogen atoms imparts distinct chemical properties that make it a valuable scaffold for synthesizing bioactive molecules.

The structural framework of 1-methyl-1,4,5,6-tetrahydropyridine-2-carboxylic acid consists of a saturated heterocyclic ring system with a carboxylic acid functional group at the 2-position and a methyl substituent at the 1-position. This configuration allows for diverse modifications, enabling chemists to explore various derivatives with tailored biological activities. The tetrahydropyridine core is particularly noteworthy, as it is a common motif in many pharmacologically active compounds, including antihypertensive agents and central nervous system (CNS) drugs.

In recent years, there has been growing interest in tetrahydropyridine derivatives due to their potential as pharmacophores. Research has demonstrated that modifications within this scaffold can significantly influence the pharmacokinetic and pharmacodynamic profiles of compounds. For instance, studies have highlighted the importance of the carboxylic acid moiety in modulating binding affinity to biological targets. The presence of this group not only facilitates hydrogen bonding interactions but also allows for further derivatization through esterification or amidation, expanding the synthetic possibilities.

One of the most compelling aspects of 1-methyl-1,4,5,6-tetrahydropyridine-2-carboxylic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases. For example, derivatives of this molecule have shown promise in preclinical studies as potential treatments for neurological disorders. The ability to fine-tune the electronic and steric properties of the tetrahydropyridine ring has enabled the design of compounds with enhanced selectivity and reduced side effects.

The synthesis of 1-methyl-1,4,5,6-tetrahydropyridine-2-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Common methodologies include cyclization reactions followed by functional group transformations to introduce the carboxylic acid and methyl groups. Advances in catalytic systems have further streamlined these processes, making large-scale production more feasible. The availability of high-quality starting materials and efficient synthetic routes has been instrumental in facilitating research involving this compound.

From a biological perspective, the carboxylic acid group in 1-methyl-1,4,5,6-tetrahydropyridine-2-carboxylic acid plays a crucial role in mediating interactions with biological targets. This functionality can participate in salt formation, enhancing solubility and bioavailability—critical factors for drug efficacy. Additionally, the tetrahydropyridine ring itself can engage in π-stacking interactions with aromatic residues in proteins, influencing binding kinetics and thermodynamics. Such insights are invaluable for rational drug design.

The pharmaceutical industry has been particularly keen on exploring derivatives of 1-methyl-1,4,5,6-tetrahydropyridine-2-carboxylic acid due to their potential therapeutic applications. Preclinical studies have revealed that certain modifications can lead to compounds with anti-inflammatory、antidepressant、and anxiolytic effects. These findings align with the broader trend toward developing treatments that target complex neurological pathways. The versatility of this scaffold ensures that it remains a cornerstone in medicinal chemistry research.

As research progresses，the applications of 1-methyl-1，4，5，6-tetrahydropyridine-2-carboxylic acid are expected to expand further。 Innovations in computational chemistry and high-throughput screening are enabling researchers to rapidly identify promising derivatives with optimized properties。 These tools are particularly useful for exploring virtual libraries of tetrahydropyridine-based compounds，accelerating the discovery process。

The safety profile of 861589-49-3 is another critical consideration。 While it is not classified as a hazardous substance under current regulations，its handling requires adherence to standard laboratory protocols。 Proper storage conditions，such as temperature control and moisture exclusion，are essential to maintain its stability。 Furthermore， thorough characterization through spectroscopic methods (e.g., NMR、IR、mass spectrometry) ensures that researchers are working with high-purity material。

In conclusion,861589-49-3 represents a fascinating compound with significant potential in pharmaceutical research。 Its structural features make it an excellent candidate for generating novel bioactive molecules，particularly those targeting neurological disorders。 As our understanding of molecular interactions deepens，the value of such versatile scaffolds will only continue to grow。 Ongoing studies are likely to uncover new applications，solidifying its place as an important tool in drug discovery。